6-Chloro-2-iodo-3-(2-(thiophen-3-yl)ethoxy)pyridine

• CAS RN: 1282528-85-1
• Molecular Formula: C11H9ClINOS
• Molecular Weight: 365.62 g/mol
• IUPAC Name: 6-chloro-2-iodo-3-(2-thiophen-3-ylethoxy)pyridine
• InChI: InChI=1S/C11H9ClINOS/c12-10-2-1-9(11(13)14-10)15-5-3-8-4-6-16-7-8/h1-2,4,6-7H,3,5H2
• InChI Key: AZIJHIQWVQSLFH-UHFFFAOYSA-N
• SMILES: C1=CC(=NC(=C1OCCC2=CSC=C2)I)Cl

Description

6-Chloro-2-iodo-3-(2-(thiophen-3-yl)ethoxy)pyridine is a useful research compound. Its molecular formula is C11H9ClINOS and its molecular weight is 365.62 g/mol. The purity is usually 95%.
BenchChem offers high-quality 6-Chloro-2-iodo-3-(2-(thiophen-3-yl)ethoxy)pyridine suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 6-Chloro-2-iodo-3-(2-(thiophen-3-yl)ethoxy)pyridine including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods I

Procedure details

To a solution 6-chloro-2-iodopyridin-3-ol (6.75 g, 26.4 mmol), 2-(3-thienyl) ethanol (3.79 mL, 34.4 mmol), and triphenylphosphine (9.01 g, 34.4 mmol) in tetrahydrofuran (140 mL) was added diisopropyl azodicarboxylate (6.76 mL, 34.4 mmol) dropwise. The reaction mixture was stirred at room temperature overnight. The reaction mixture was concentrated and purified by column on silica gel (eluted at EtOAc/Hexanes=1:20) to give 5.5 g of 6-chloro-2-iodo-3-(2-(thiophen-3-yl)ethoxy)pyridine. Yield: 58%. 1H NMR (DMSO, 400 MHz): δ7.50-7.43 (m, 3H), 7.34 (d, J=1.6 Hz, 1H), 7.17 (d, J=4.8 Hz, 1H), 4.29 (t, J=6.4 Hz, 2H), 3.10 (t, J=6.4 Hz, 2H). LC-MS (ESI): m/z=366 [M+H]+

Synthesis routes and methods II

Procedure details